molecular formula C15H17NO2 B8378040 1,4-Dimethoxy-2-(3'-aminobenzyl)benzene

1,4-Dimethoxy-2-(3'-aminobenzyl)benzene

Cat. No.: B8378040
M. Wt: 243.30 g/mol
InChI Key: FXJVOKLQDJKBDJ-UHFFFAOYSA-N
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Description

1,4-Dimethoxy-2-(3'-aminobenzyl)benzene is a useful research compound. Its molecular formula is C15H17NO2 and its molecular weight is 243.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H17NO2

Molecular Weight

243.30 g/mol

IUPAC Name

3-[(2,5-dimethoxyphenyl)methyl]aniline

InChI

InChI=1S/C15H17NO2/c1-17-14-6-7-15(18-2)12(10-14)8-11-4-3-5-13(16)9-11/h3-7,9-10H,8,16H2,1-2H3

InChI Key

FXJVOKLQDJKBDJ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C=C1)OC)CC2=CC(=CC=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 300 ml of acetic acid were added 96 g of zinc powder and 50 g of the 2,5-dimethoxy-3'-aminobenzhydrol prepared in (b) then 240 ml of a 35% hydrochloric acid aqueous solution was added dropwise at 80° C. After 30 minutes the same amount of the 35% hydrochloric acid solution was further added. After 2 hours of stirring, the mixture was cooled and the supernatant liquid was separated, to which an aqueous solution of sodium hydroxide was added until the pH became 5. An oily product deposited which was extracted with ethyl acetate and washed with an aqueous solution of sodium bicarbonate. Drying with sodium sulfate followed by distillation under a reduced pressure on an oil bath whereby a distillation fraction boiling in the range 170° to 175° C was collected provided 36 g of crystals with a melting point of 81° to 84° C.
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